3-(3-Aminophenyl)propanenitrile

• CAS No.: 54684-08-1
• Molecular Formula: C9H10N2
• Molecular Weight: 146.19 g/mol
• IUPAC Name: 3-(3-aminophenyl)propanenitrile
• InChI: InChI=1S/C9H10N2/c10-6-2-4-8-3-1-5-9(11)7-8/h1,3,5,7H,2,4,11H2
• InChI Key: ZNNDGDPOEGUOFU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)CCC#N

Description

3-(3-Aminophenyl)propanenitrile is an aromatic nitrile compound featuring a primary amine group at the meta position of the phenyl ring. This structure confers unique electronic and steric properties, making it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination complexes. The compound’s reactivity is influenced by the electron-donating amine group, which enhances its participation in nucleophilic additions, metal coordination, and cyclization reactions .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Substituent Effects on Physical and Spectral Properties

Table 1: Physical and Spectral Properties of Selected Propanenitrile Derivatives

Compound Name	Appearance	Key IR Peaks (cm⁻¹)	Notable NMR Shifts (¹H/¹³C)	Molecular Weight (g/mol)	References
3-(3-Aminophenyl)propanenitrile	Not reported	~3350 (N-H stretch)	δ 6.8–7.2 (Ar-H), δ 2.7–3.1 (-CH₂CN)	146.19
3-(Phenylamino)propanenitrile (9h)	Yellow oil	3350 (N-H)	δ 3.45 (t, J=6.5 Hz, -CH₂CN)	146.19
3-(Dimethylamino)propanenitrile	Colorless liquid	2940 (C-H)	δ 2.25 (s, -N(CH₃)₂), δ 2.6 (t, -CH₂CN)	98.14
3-[(3-Methoxyphenyl)amino]propanenitrile	Not reported	3380 (N-H)	δ 3.75 (s, -OCH₃), δ 6.5–7.1 (Ar-H)	176.22

Key Observations :

• The presence of electron-donating groups (e.g., -NH₂, -OCH₃) on the phenyl ring increases solubility in polar solvents compared to alkyl-substituted analogs like 3-(Dimethylamino)propanenitrile .
• Aromatic protons in 3-(3-Aminophenyl)propanenitrile exhibit downfield shifts in ¹H-NMR due to conjugation with the amine group, whereas alkylamino derivatives show simpler splitting patterns .

Reactivity in Metal Coordination

3-(3-Aminophenyl)propanenitrile and its analogs serve as ligands in metal complexes. For example:

• 3-((Pyridin-2-yl)methylamino)propanenitrile forms a Ni(II) dithiocarbamate complex with a distorted square-planar geometry, demonstrating utility in catalysis and materials science .
• In contrast, 3-(Dimethylamino)propanenitrile lacks aromatic conjugation, limiting its ability to form stable coordination complexes compared to aryl-substituted derivatives .

Key Observations :

• Introduction of heterocyclic groups (e.g., benzoxazole in ) enhances anti-inflammatory activity, whereas fluorinated analogs (e.g., ) may improve metabolic stability.
• 3-(3-Aminophenyl)propanenitrile itself is primarily a synthetic intermediate; bioactivity requires further functionalization .